Cas no 89724-36-7 (4-Oxazolecarboxylic acid, 5-methyl-2-(1-methyl-3-cyclohexen-1-yl)-)

• Product Name: 4-Oxazolecarboxylic acid, 5-methyl-2-(1-methyl-3-cyclohexen-1-yl)-
• CAS No: 89724-36-7
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 591458
• PubChem ID: 23311272
• Update Time: 2025-04-19

4-Oxazolecarboxylic acid, 5-methyl-2-(1-methyl-3-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-methyl-2-(1-methyl-3-cyclohexen-1-yl)-
• 5-methyl-2-(1-methylcyclohex-3-en-1-yl)-1,3-oxazole-4-carboxylic acid
• DTXSID70632751
• SCHEMBL10808914
• 89724-36-7
• 5-Methyl-2-(1-methylcyclohex-3-en-1-yl)oxazole-4-carboxylic acid

• Inchi： 1S/C12H15NO3/c1-8-9(10(14)15)13-11(16-8)12(2)6-4-3-5-7-12/h3-4H,5-7H2,1-2H3,(H,14,15)
• InChI Key： WQFDOJFIUMZDFB-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)N=C1C1(C)CC=CCC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3Ų